Cas no 2408430-39-5 (2,3-Dihydro-1H-pyrido[2,3-b][1,4]oxazine-7-boronic acid)

• Product Name: 2,3-Dihydro-1H-pyrido[2,3-b][1,4]oxazine-7-boronic acid
• CAS No: 2408430-39-5
• MF: C₇H₉BN₂O₃
• MW: 179.96896147728
• MDL: MFCD30735833
• CID: 4776669
• Update Time: 2026-02-26

2,3-Dihydro-1H-pyrido[2,3-b][1,4]oxazine-7-boronic acid Chemical and Physical Properties

Names and Identifiers

• SB36115
• 2,3-Dihydro-1H-pyrido[2,3-b][1,4]oxazine-7-boronic acid

• MDL： MFCD30735833
• Inchi： 1S/C7H9BN2O3/c11-8(12)5-3-6-7(10-4-5)13-2-1-9-6/h3-4,9,11-12H,1-2H2
• InChI Key： RJXBDDXNHNNFLD-UHFFFAOYSA-N
• SMILES： O1C2C(=CC(B(O)O)=CN=2)NCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Topological Polar Surface Area: 74.6

Additional information on 2,3-Dihydro-1H-pyrido[2,3-b][1,4]oxazine-7-boronic acid

Research Briefing on 2,3-Dihydro-1H-pyrido[2,3-b][1,4]oxazine-7-boronic Acid (CAS: 2408430-39-5)

2,3-Dihydro-1H-pyrido[2,3-b][1,4]oxazine-7-boronic acid (CAS: 2408430-39-5) is a boronic acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique heterocyclic structure, serves as a versatile building block in Suzuki-Miyaura cross-coupling reactions, which are pivotal in the synthesis of complex bioactive molecules. Recent studies have explored its utility in the design of kinase inhibitors, proteolysis-targeting chimeras (PROTACs), and other therapeutic agents targeting protein-protein interactions.

The molecular structure of 2,3-Dihydro-1H-pyrido[2,3-b][1,4]oxazine-7-boronic acid features a boronic acid group attached to a pyrido-oxazine scaffold, which enhances its reactivity and selectivity in coupling reactions. This structural motif is particularly valuable in the synthesis of aryl and heteroaryl compounds, which are prevalent in pharmaceuticals. Recent research has demonstrated its efficacy in the construction of novel inhibitors for kinases such as BTK (Bruton's tyrosine kinase) and EGFR (epidermal growth factor receptor), highlighting its role in addressing unmet medical needs in oncology and inflammatory diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 2,3-Dihydro-1H-pyrido[2,3-b][1,4]oxazine-7-boronic acid as a key intermediate in the synthesis of next-generation BTK inhibitors. The study reported improved pharmacokinetic properties and target engagement compared to earlier analogs, underscoring the compound's potential in optimizing drug candidates. Additionally, its application in PROTAC development has been explored, where it facilitates the recruitment of E3 ubiquitin ligases to degrade disease-causing proteins selectively.

Another area of interest is the compound's role in boron neutron capture therapy (BNCT), an emerging modality for cancer treatment. The boronic acid moiety in 2,3-Dihydro-1H-pyrido[2,3-b][1,4]oxazine-7-boronic acid can capture thermal neutrons, leading to localized radiation effects that target tumor cells while sparing healthy tissues. Preliminary in vitro studies have shown promising results, though further in vivo validation is required to assess its clinical applicability.

Despite its promising applications, challenges remain in the scalable synthesis and stability of 2,3-Dihydro-1H-pyrido[2,3-b][1,4]oxazine-7-boronic acid. Recent advancements in flow chemistry and catalyst design have addressed some of these issues, enabling more efficient production and handling. Future research directions may focus on expanding its utility in fragment-based drug discovery and exploring its potential in non-oncology indications, such as neurodegenerative and infectious diseases.

In conclusion, 2,3-Dihydro-1H-pyrido[2,3-b][1,4]oxazine-7-boronic acid represents a valuable tool in modern medicinal chemistry, with diverse applications in drug design and development. Its unique properties and versatility make it a compound of significant interest for researchers aiming to tackle complex biological targets. Continued exploration of its potential, coupled with technological innovations in synthesis and delivery, will likely yield further breakthroughs in the coming years.